Cas no 1891414-95-1 (1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 1891414-95-1
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 6522212
• PubChem ID: 116842618
• Update Time: 2025-06-07

1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol
• 1891414-95-1
• [1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanol
• EN300-1784308

• Inchi： 1S/C14H20O3/c1-13(2)8-14(13,9-15)11-7-10(16-3)5-6-12(11)17-4/h5-7,15H,8-9H2,1-4H3
• InChI Key： VMXLJMVAXDAPHV-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C=CC=2OC)OC)CC1(C)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(2,5-Dimethoxyphenyl)-2,2-Dimethylcyclopropylmethanol (CAS No. 1891414-95-1)

1-(2,5-Dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol, also known by its CAS number 1891414-95-1, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of phenolic alcohols and is characterized by its cyclopropane ring and methoxy substituents. The molecule's structure plays a crucial role in its chemical properties and reactivity, making it a subject of interest in both academic and industrial research.

The compound's name can be broken down into its constituent parts for better understanding. The phenyl group is attached to the cyclopropane ring via a methylene bridge (-CH₂-), while the cyclopropane itself is substituted with two methyl groups at the 2-position. The phenyl ring is further modified with methoxy groups at the 2 and 5 positions, which introduces electron-donating effects and influences the compound's overall reactivity. This structural complexity makes 1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol a valuable molecule in various chemical reactions and synthesis processes.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. The methoxy groups on the phenyl ring contribute to the molecule's ability to interact with biological systems, making it a promising candidate for further pharmacological investigations.

In terms of synthesis, 1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol can be prepared through various routes, including nucleophilic substitution and cyclopropanation reactions. One common method involves the reaction of a suitable alkene with a diazo compound in the presence of a catalyst to form the cyclopropane ring. The methoxy groups are typically introduced via nucleophilic aromatic substitution or through protection-deprotection strategies during the synthesis process.

The compound's physical properties are also worth noting. It has a melting point of approximately 78°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Additionally, its stability under normal storage conditions ensures that it can be handled safely in laboratory settings.

From an environmental perspective, 1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol has been studied for its biodegradability and potential impact on ecosystems. Research indicates that it undergoes slow degradation under aerobic conditions, which raises concerns about its long-term environmental effects. However, further studies are needed to fully understand its ecological footprint and develop strategies for safe disposal.

In conclusion, 1-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 1891414-95-1) is a versatile compound with significant potential in both chemical synthesis and pharmaceutical applications. Its unique structure and reactivity make it an interesting subject for ongoing research, while its physical and environmental properties highlight the need for responsible handling and disposal practices.